2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-[2-(6-methylsulfanyl-4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C21H26N10O3S/c1-27-18-15(19(33)28(2)21(27)34)30(12-23-18)11-14(32)22-6-9-31-17-13(10-24-31)16(25-20(26-17)35-3)29-7-4-5-8-29/h10,12H,4-9,11H2,1-3H3,(H,22,32)
• InChI Key: FSMRYLQUPGYWGF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)NCCN3C4=C(C=N3)C(=NC(=N4)SC)N5CCCC5
• Molecular Formula: C21H26N10O3S
• Molecular Weight: 498.6 g/mol

Description

2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H26N10O3S and its molecular weight is 498.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Heterocyclic compounds incorporating pyrazole, pyrimidine, and related moieties have been synthesized and evaluated for their antimicrobial properties. For example, Bondock et al. (2008) detailed the synthesis of new heterocycles incorporating an antipyrine moiety, showcasing their antimicrobial evaluation. Similarly, Abu-Melha (2013) discussed the synthesis of heterocycles incorporating the pyrazolopyridine moiety, with the compounds being tested for their antimicrobial activities. These studies illustrate the potential of heterocyclic compounds in developing antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008) (Abu-Melha, 2013).

Insecticidal and Anticancer Properties

Further extending the applications of such compounds, Fadda et al. (2017) synthesized heterocycles with a thiadiazole moiety and assessed their insecticidal properties against the cotton leafworm, indicating the potential of these compounds in agricultural applications. Rahmouni et al. (2016) synthesized novel pyrazolopyrimidines derivatives and evaluated them as anticancer and anti-5-lipoxygenase agents, highlighting their potential in therapeutic applications (Fadda, Salam, Tawfik, Anwar, & Etman, 2017) (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Jannet, 2016).

Radioligand and PET Imaging

In the realm of diagnostic research, Damont et al. (2015) developed novel pyrazolo[1,5-a]pyrimidines as ligands for the translocator protein 18 kDa (TSPO), a biomarker of neuroinflammatory processes, for use in PET imaging. This study showcases the application of such compounds in developing diagnostic tools for neuroinflammatory diseases (Damont, Médran-Navarrete, Cacheux, Kuhnast, Pottier, Bernards, Marguet, Puech, Boisgard, & Dollé, 2015).